Cas no 899993-81-8 (N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(morpholin-4-yl)-2-oxoacetamide)

• Product Name: N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(morpholin-4-yl)-2-oxoacetamide
• CAS No: 899993-81-8
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 5492013
• PubChem ID: 7685344
• Update Time: 2025-07-01

N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(morpholin-4-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• F2780-0602
• 899993-81-8
• N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide
• N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-morpholin-4-yl-2-oxoacetamide
• AKOS024466043
• 2-morpholino-2-oxo-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(morpholin-4-yl)-2-oxoacetamide

• Inchi： 1S/C18H20N4O3S/c1-12-4-2-3-5-15(12)22-16(13-10-26-11-14(13)20-22)19-17(23)18(24)21-6-8-25-9-7-21/h2-5H,6-11H2,1H3,(H,19,23)
• InChI Key： BIUATYKESVXXQK-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(N1CCOCC1)=O)=O)N(C1C=CC=CC=1C)N=2

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(morpholin-4-yl)-2-oxoacetamide

Introduction to N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide (CAS No. 899993-81-8)

N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 899993-81-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a thiophene ring, a pyrazole moiety, and a morpholine substituent, contributes to its complex chemical behavior and potential therapeutic applications.

The molecular structure of N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide is characterized by a fused thiophene-thiazole core, which is a common feature in many bioactive molecules. This core structure is further modified by the incorporation of a 2-methylphenyl group and a morpholin-4-yl group, which are known to enhance the solubility and bioavailability of the compound. The oxoacetamide moiety at the terminal position adds another layer of complexity, potentially influencing the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological receptors. Studies suggest that the thiophene ring and pyrazole moiety may interact with specific amino acid residues in target proteins, leading to inhibitory effects on key enzymes involved in metabolic pathways. This has opened up avenues for exploring the compound's potential in treating metabolic disorders and inflammatory conditions.

The morpholine substituent is particularly noteworthy as it is often associated with enhanced pharmacokinetic properties. Morpholine derivatives are known for their stability in biological systems and their ability to cross the blood-brain barrier. In combination with the other functional groups present in N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide, this feature could make it an attractive candidate for drug development.

Experimental studies have begun to validate these theoretical predictions. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration. Preliminary toxicity assays have also shown promising results, with no significant adverse effects observed at moderate doses. These findings are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxoacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced catalytic systems and purification techniques to achieve this goal. The synthesis pathway also highlights the versatility of modern chemical methodologies in constructing complex heterocyclic frameworks.

The growing interest in this compound is reflected in the increasing number of patents and scientific publications dedicated to its study. Researchers are exploring various derivatives of this molecule to optimize its pharmacological properties further. For instance, modifications to the thiophene ring or the pyrazole moiety may enhance binding affinity or alter metabolic stability. Such modifications are crucial for developing lead compounds that can progress through clinical trials.

In conclusion, N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(morpholin-4-yl)-2-oxyacetamide (CAS No. 89999381) is a promising pharmaceutical candidate with a unique structural framework that suggests multiple biological activities. Its synthesis represents a testament to the ingenuity of modern synthetic chemistry, while its potential therapeutic applications make it an exciting subject for further research. As more data becomes available on its pharmacological properties and synthetic feasibility, this compound is poised to play a significant role in the development of new treatments for various diseases.